Cas no 2172606-03-8 (2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide)
2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide
- 2172606-03-8
- EN300-1597374
- 2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide
-
- Inchi: 1S/C12H22N4O/c1-4-7-11-10(8-12(13)17)14-15-16(11)9(5-2)6-3/h9H,4-8H2,1-3H3,(H2,13,17)
- InChI Key: BLYNTFFCAFXBNL-UHFFFAOYSA-N
- SMILES: O=C(CC1=C(CCC)N(C(CC)CC)N=N1)N
Computed Properties
- Exact Mass: 238.17936134g/mol
- Monoisotopic Mass: 238.17936134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 73.8Ų
2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1597374-0.05g |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 0.05g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1597374-0.1g |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 0.1g |
$1572.0 | 2023-06-04 | ||
| Enamine | EN300-1597374-0.25g |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 0.25g |
$1642.0 | 2023-06-04 | ||
| Enamine | EN300-1597374-0.5g |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 0.5g |
$1714.0 | 2023-06-04 | ||
| Enamine | EN300-1597374-1.0g |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 1g |
$1785.0 | 2023-06-04 | ||
| Enamine | EN300-1597374-2.5g |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 2.5g |
$3501.0 | 2023-06-04 | ||
| Enamine | EN300-1597374-5.0g |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 5g |
$5179.0 | 2023-06-04 | ||
| Enamine | EN300-1597374-10.0g |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 10g |
$7681.0 | 2023-06-04 | ||
| Enamine | EN300-1597374-50mg |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 50mg |
$1500.0 | 2023-09-23 | ||
| Enamine | EN300-1597374-100mg |
2-[1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetamide |
2172606-03-8 | 100mg |
$1572.0 | 2023-09-23 |
2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide
Professional Introduction to Compound with CAS No. 2172606-03-8 and Product Name: 2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide
The compound with the CAS number 2172606-03-8 and the product name 2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural motif of this compound incorporates a triazole ring, a heterocyclic scaffold that is widely recognized for its biological activity and versatility in medicinal chemistry.
Recent research has highlighted the importance of triazole derivatives in the design of novel therapeutic agents. The triazol-4-ylacetamide moiety in this compound is particularly noteworthy, as it combines the pharmacophoric properties of both the triazole ring and the acetamide functional group. These components have been extensively studied for their ability to modulate various biological pathways, making them valuable candidates for further exploration in drug discovery.
The presence of a pentan-3-yl and a propyl substituent in the molecular structure contributes to the compound's overall physicochemical properties. These alkyl groups not only influence the solubility and metabolic stability of the molecule but also play a crucial role in determining its interaction with biological targets. The specific arrangement of these substituents can be tailored to optimize binding affinity and selectivity, which are critical factors in the development of effective pharmaceuticals.
In the context of contemporary pharmaceutical research, compounds like 2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide are being evaluated for their potential as scaffolds for drug design. The triazole ring, known for its stability and ability to engage in hydrogen bonding interactions, provides a robust platform for medicinal chemists to attach various pharmacophores. This flexibility allows for the synthesis of derivatives with tailored biological activities, making it an attractive scaffold for exploring new therapeutic modalities.
One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The structural features of 2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide suggest that it may exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways. For instance, triazole derivatives have been shown to interact with enzymes such as kinases and proteases, which are often implicated in conditions like cancer and inflammatory diseases. By targeting these critical molecular mechanisms, this compound could serve as a lead structure for developing novel therapeutics.
The synthesis of 2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazole core efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications that can further optimize its pharmacological properties.
From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of this compound with potential biological targets. These studies utilize sophisticated algorithms to predict how 2-(pentanamido)-5-propyl-[1H]-triazole, as it may be referred to more succinctly, interacts with proteins or nucleic acids. Such insights are invaluable for guiding medicinal chemists in designing next-generation analogs with improved efficacy and reduced side effects.
The pharmacokinetic profile of 2172606_03_8 is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical feasibility. Preliminary studies suggest that the structural features of this molecule may confer favorable pharmacokinetic properties, such as good oral bioavailability and moderate metabolic clearance rates. These characteristics are desirable traits for any candidate drug entering clinical development.
In conclusion,CAS No 2172606_03_8 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition and demonstrated potential make it an exciting subject for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for triazole derivatives,this compound could play a pivotal role in addressing some of today's most pressing medical challenges.
2172606-03-8 (2-1-(pentan-3-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)